Cas no 434286-06-3 (4-(4-amino-1H-imidazo[4,5-c]quinolin-1-yl)butan-1-ol)

• Product Name: 4-(4-amino-1H-imidazo[4,5-c]quinolin-1-yl)butan-1-ol
• CAS No: 434286-06-3
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• CID: 2642359
• PubChem ID: 22320528
• Update Time: 2025-04-21

4-(4-amino-1H-imidazo[4,5-c]quinolin-1-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-1H-imidazo[4,5-c]quinolin-1-yl)butan-1-ol
• 4-Amino-1H-imidazo[4,5-c]quinoline-1-butanol
• SCHEMBL1335078
• DB-380496
• TZFJPCFNVQSMAK-UHFFFAOYSA-N
• 434286-06-3

• Inchi： 1S/C14H16N4O/c15-14-12-13(10-5-1-2-6-11(10)17-14)18(9-16-12)7-3-4-8-19/h1-2,5-6,9,19H,3-4,7-8H2,(H2,15,17)
• InChI Key： TZFJPCFNVQSMAK-UHFFFAOYSA-N
• SMILES： OCCCCN1C=NC2=C(N)N=C3C=CC=CC3=C12

Computed Properties

• Exact Mass: 256.13241115Da
• Monoisotopic Mass: 256.13241115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77Ų